Cas no 14065-41-9 (Propan-2-yl 2-sulfamoylbenzoate)

• Product Name: Propan-2-yl 2-sulfamoylbenzoate
• CAS No: 14065-41-9
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 1295697
• PubChem ID: 26441
• Update Time: 2025-04-20

Propan-2-yl 2-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-sulfamoylbenzoate
• Isopropyl ester of o-sulfamoyl-benzoic acid
• TCMDC-142262
• BENZOIC ACID, o-SULFAMOYL-, ISOPROPYL ESTER
• 2-Sulfamoyl-benzoesaeure-isopropylester
• Isopropyl-o-sulfamoylbenzoat
• Isopropyl ester of o-sulfamoylbenzoic acid
• SureCN8507951
• Isopropyl 2-sulfamoylbenzoate
• SKF 7711
• BRN 2809544
• 2-Sulfamoylbenzoic acid isopropyl ester
• SKF-7711
• o-Sulfamoylbenzoic acid isopropyl ester
• UNII-7A6Y732210
• isopropyl 2-(aminosulfonyl)benzoate
• Benzoic acid, 2-(aminosulfonyl)-, 1-methylethyl eter
• Benzoic acid, 2-(aminosulfonyl)-, 1-methylethyl ester
• Q27266809
• SCHEMBL8507951
• 7A6Y732210
• 14065-41-9
• CHEMBL530277
• isopropyl o-sulfamoylbenzoate
• NSC-53646
• NSC 53646
• DTXSID10161454
• WLN: ZSWR BVOY1&1
• DB-416663
• NSC53646
• Propan-2-yl 2-sulfamoylbenzoate

• Inchi： 1S/C10H13NO4S/c1-7(2)15-10(12)8-5-3-4-6-9(8)16(11,13)14/h3-7H,1-2H3,(H2,11,13,14)
• InChI Key： UADGDKCDJALXDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 243.05659
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 86.46
• LogP: 2.68030